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Compound of Interest

Compound Name: decahydrate

Cat. No.: B1171855

An In-depth Technical Guide on the Chemical Properties of Sodium Tetraborate Decahydrate

Introduction

Sodium tetraborate decahydrate, commonly known as borax, is a naturally occurring mineral
and a salt of boric acid with the chemical formula Na2B24O7-10H20.[1][2] While this formula is
widely used, a more structurally accurate representation is Naz[B4aOs(OH)4]-8H20, which
reveals that the tetraborate anion contains hydroxyl groups and is associated with eight water
molecules of crystallization.[1][3] This compound is a significant source of boron and serves as
a precursor for the synthesis of other boron compounds, including boric acid and various
organoboron molecules.[4][5] Its unique chemical properties make it valuable in diverse fields,
from household products to advanced applications in glass and ceramics manufacturing, and
as a starting material in drug discovery and development.[2][5][6] This guide provides a
detailed overview of the core chemical properties of sodium tetraborate decahydrate for
researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Sodium tetraborate decahydrate is a white, odorless, crystalline solid.[7][8] In its natural
mineral form, it is known as tincal.[7] The compound effloresces in warm, dry air, losing some
of its water of crystallization.[9][10] Its aqueous solutions are alkaline due to the hydrolysis of
the tetraborate ion.[8][11][12]

Table 1. General Physical and Chemical Properties of Sodium Tetraborate Decahydrate

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1171855?utm_src=pdf-interest
https://www.benchchem.com/product/b1171855?utm_src=pdf-body
https://www.benchchem.com/product/b1171855?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Thermal_Decomposition_of_Borax_Decahydrate.pdf
https://www.atamanchemicals.com/sodium-tetraborate-decahydrate_u27868/
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Thermal_Decomposition_of_Borax_Decahydrate.pdf
https://en.wikipedia.org/wiki/Borax
https://www.benchchem.com/pdf/Borax_as_a_Precursor_for_Boron_Containing_Compounds_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/Borax_as_a_Precursor_for_Novel_Boron_Containing_Compounds_A_Technical_Guide.pdf
https://www.atamanchemicals.com/sodium-tetraborate-decahydrate_u27868/
https://www.benchchem.com/pdf/Borax_as_a_Precursor_for_Novel_Boron_Containing_Compounds_A_Technical_Guide.pdf
https://www.chemimpex.com/products/01301
https://www.benchchem.com/product/b1171855?utm_src=pdf-body
https://www.benchchem.com/product/b1171855?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1187397.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0567
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1187397.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Tetraborate
https://www.researchgate.net/publication/225841906_Limited_stability_of_the_pH_reference_material_sodium_tetraborate_decahydrate_borax
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0567
https://www.inchem.org/documents/icsc/icsc/eics0567.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Borax-_B4Na2O7.10H2O
https://www.benchchem.com/product/b1171855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value References

disodium;3,7-dioxido-

2,4,6,8,9-pentaoxa-1,3,5,7-
IUPAC Name . [3]

tetraborabicyclo[3.3.1]non

ane;decahydrate

Borax decahydrate, Sodium
Synonyms [6][13]
borate decahydrate

CAS Number 1303-96-4 [6][13]

Naz2B407-10H20 or
Molecular Formula [1][3]
Naz[B4+Os(OH)4]-8H20

Molecular Weight 381.37 g/mol [6][14]

White, hard crystals, granules,
Appearance _ [71[8]
or crystalline powder

Odor Odorless [71[13]
Density 1.73 g/cm3 at 20-25 °C [6][7119]
Crystal System Monoclinic [71[14]

| pH of Aqueous Solution | ~9.2 (1% solution); 9.0 - 9.5 (5% solution at 20-25°C) [[7][13][15] |

Solubility

Sodium tetraborate decahydrate is soluble in water and glycerol but insoluble in alcohol.[9][16]
Its solubility in water increases significantly with temperature.[17]

Table 2: Solubility of Sodium Tetraborate Decahydrate in Water at Various Temperatures

Temperature (°C) Solubility ( g/100 mL) References
20 256 -5.1 [9]1[11][16]
25 3.17-5.93 [9][12]
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| 100 | ~52 (as g/L) |[17] |

Thermal Properties and Decomposition

The thermal decomposition of sodium tetraborate decahydrate is a multi-step process
involving sequential dehydration.[1] Upon heating, it initially loses water of crystallization,
transforming into the pentahydrate (tincalconite, Naz[B4Os(OH)4]-3H20) and then into an
anhydrous form (Na2B40>).[1][3] The decahydrate begins to lose water at approximately 75
°C.[7][8] The anhydrous form melts at 742 °C and decomposes at 1575 °C.[8][16] This process
can be studied using techniques like Thermogravimetry (TG) and Differential Thermal Analysis
(DTA).[1]

Sodium Tetraborate Decahydrate
Naz[B20Os(OH)4]-8H20

~75°C
-5 H20

Sodium Tetraborate Pentahydrate
(Tincalconite)
Naz[B4+Os(OH)4]-3H20

>120°C
- 5 H20 (3 crystal + 2 from OH)

Amorphous Anhydrous Borax
NazB407

xothermic Crystallization

Crystalline Anhydrous Borax
a-NazB40O7

~742°C
Melting)

Molten Borax
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Caption: Thermal decomposition pathway of sodium tetraborate decahydrate.

Reactivity and Aqueous Chemistry
Reaction with Acids

Sodium tetraborate decahydrate reacts with strong mineral acids, such as hydrochloric acid
(HCI), to form boric acid (HsBOs3).[3][4] This reaction is fundamental to its use as a precursor for
other boron compounds.[4][5] The lower solubility of boric acid in cold water allows for its

isolation via crystallization.[5]

Reaction Equation: NazB40O7:10H20 + 2 HCI —» 4 H3BOs + 2 NaCl + 5 H20[3][18]

Hot Aqueous Solution of Borax

l

Add Strong Acid (e.g., HCI)

l

Cool Solution
(Ice Bath)

l

Filter and Wash Crystals

Boric Acid Crystals (HzBO3)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of boric acid from borax.
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Aqueous Solution Chemistry

In an aqueous solution, the tetraborate ion hydrolyzes to form boric acid and hydroxide ions,
resulting in a weakly basic solution with a pH around 9.2.[7][12] This buffering capacity makes it
useful in various chemical formulations.[2][6]

Equilibrium Reaction: [BaOs(OH)4]2~(aq) + 5 H20(l) = 4 HzBOs(aq) + 2 OH~(aq)[19]

Experimental Protocols: Assay by Titrimetry

The purity of sodium tetraborate decahydrate can be accurately determined using a two-step
acid-base titration method.[20][21][22] This method is considered more accurate than
instrumental methods like ICP for high-concentration boron samples.[23]

Detailed Methodology

 Titration 1: Determination of Total Alkalinity:
o An accurately weighed sample of borax is dissolved in deionized water.[22]
o Afew drops of methyl red indicator are added.[21]

o The solution is titrated with a standardized solution of a strong acid (e.g., 0.5 N HCI) until
the color changes from yellow to pink (pH ~4.4).[21]

o This first titration neutralizes the borax (and any sodium carbonate impurity).[21]

o The solution is gently boiled to expel any dissolved CO:z that may have formed from
carbonate impurities.[22]

o Titration 2: Determination of Boric Acid Content:

o After cooling the solution from the first titration, the pH is carefully adjusted back to the
methyl red endpoint.[22]

o A polyhydric alcohol, typically mannitol, is added in excess.[21][22] Mannitol complexes
with the weak boric acid to form a much stronger monobasic acid (mannityl boric acid).[21]
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o Phenolphthalein indicator is added, and the solution is then titrated with a standardized
solution of a strong base (e.g., 1.0 N NaOH) to a permanent pink endpoint.[22]

o This second titration quantifies the amount of boric acid formed from the initial borax.[20]

Calculation: One milliliter of 1 N sodium hydroxide corresponds to 0.09536 g of

Naz2B407:10H20.[22]

Titrate with Standard HCI
(Methyl Red Indicator)
Endpoint: Yellow to Pink

:

Boil to Expel CO2
Then Cool

i

Add Excess Mannitol

:

Titrate with Standard NaOH
(Phenolphthalein Indicator)
Endpoint: Colorless to Pink

Calculate Purity

Click to download full resolution via product page

Caption: Workflow for the two-step titrimetric assay of borax.

Applications in Research and Drug Development
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Borax is an economical and practical starting material for synthesizing a wide array of boron-
containing compounds.[5] Its conversion to boric acid is the gateway to organoboron chemistry,
which is of significant interest to the pharmaceutical industry.[4] Boron-containing compounds,
such as boronic acids, have unique electronic properties that allow for distinct interactions with
biological targets.[5] This has led to the development of novel therapeutics, including the
proteasome inhibitor Bortezomib (Velcade), which was the first FDA-approved drug containing
a boronic acid.[4][24] The synthesis of advanced boron heterocycles like benzoxaboroles,
which include antifungal and anti-inflammatory drugs, often relies on precursors derived from
borax.[5]

Safety and Handling

Sodium tetraborate decahydrate is classified as a reproductive toxicity Category 1B
substance, suspected of damaging fertility or the unborn child.[13]

o Handling: Obtain special instructions before use and do not handle until all safety
precautions have been read and understood.[13][25] Use personal protective equipment,
including appropriate gloves, clothing, and eye/face protection.[13][26] Avoid dust formation
and handle in a well-ventilated area or under a chemical fume hood.[13][26]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[13][27]

¢ Incompatibilities: Incompatible with strong oxidizing agents, strong acids, and finely
powdered metals.[13]

o Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local, regional, and national regulations.[13]

Conclusion

Sodium tetraborate decahydrate is a fundamental boron compound with well-defined chemical
properties. Its reactivity, particularly its conversion to boric acid, makes it an invaluable
precursor in synthetic chemistry. The ability to accurately determine its purity through titrimetric
methods ensures its reliability as a starting material. For researchers in materials science and
drug development, a thorough understanding of its thermal decomposition, aqueous chemistry,
and handling requirements is essential for its safe and effective application in creating
advanced materials and novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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